Cas no 2248384-25-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate
• CAS No: 2248384-25-8
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6219835
• PubChem ID: 165981077
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248384-25-8
• EN300-6514105
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate

• Inchi： 1S/C15H15NO5/c1-2-20-15(8-5-9-15)14(19)21-16-12(17)10-6-3-4-7-11(10)13(16)18/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key： RNGFSXWQRIJBGH-UHFFFAOYSA-N
• SMILES： O(CC)C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate (CAS No. 2248384-25-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No. 2248384-25-8), is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, characterized by a fused ring system incorporating an isoindole core and an ethoxycyclobutane moiety. The presence of a 1,3-dioxo functional group further enhances its potential as a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate presents a rich scaffold for medicinal chemists to explore. The isoindole ring system is known for its biological relevance, often found in natural products and bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for designing novel therapeutic agents. The ethoxycyclobutane substituent adds another layer of complexity, potentially influencing both the physical properties and the metabolic stability of the compound.

In recent years, there has been a growing interest in isoindole derivatives due to their demonstrated pharmacological activity across various therapeutic areas. Studies have shown that modifications at the 1,3-dioxo position can significantly alter the binding affinity and selectivity of these compounds towards biological targets. This has led to extensive research efforts aimed at optimizing the pharmacokinetic profiles of isoindole-based drugs. The ethoxycyclobutane moiety, while less explored compared to other substituents, offers potential advantages in terms of lipophilicity and solubility, making it an attractive feature for drug design.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise functional group manipulation and regioselective transformations is critical to achieving the desired product with high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex framework of this compound efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and electronic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate. Molecular modeling studies have provided insights into how different substituents influence the conformational flexibility and binding interactions of this molecule with biological targets. These insights are invaluable for guiding medicinal chemists in designing next-generation drug candidates with improved efficacy and reduced side effects.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethoxycyclobutane-1-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and agrochemicals. For instance, derivatives of this compound could exhibit interesting photophysical properties that are useful in optoelectronic devices or serve as potent agrochemicals with enhanced environmental compatibility.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 1-et hox yc yclobut ane - 1 - carboxyla te (CAS No .2248384 -25 -8) represents a fascinating molecule with significant potential in medicinal chemistry and beyond. Its complex structure offers numerous opportunities for structural optimization and functionalization, making it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.